6-Bromo-2-(piperidin-4-yl)benzo[d]oxazole

• Molecular Formula: C12H13BrN2O
• Molecular Weight: 281.15 g/mol
• IUPAC Name: 6-bromo-2-piperidin-4-yl-1,3-benzoxazole
• InChI: InChI=1S/C12H13BrN2O/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: SRFCAYVPURZIJA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC3=C(O2)C=C(C=C3)Br

Description

6-Bromo-2-(piperidin-4-yl)benzo[d]oxazole is a useful research compound. Its molecular formula is C12H13BrN2O and its molecular weight is 281.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-amino-5-bromophenol (1.3 g, 6.9 mmol) and isonipecotic acid (893 mg, 6.91 mmol) were dissolved in polyphosphoric acid (39 g). This mixture was heated to 190° C. for 3 h. After 3 h, reaction mixture cooled to rt and basified with 10% aqueous NaOH solution to pH 8. Work up (EtOAc/H2O) followed by removal of EtOAc afforded the title compound (500 mg) as a black solid. It was used in the next step without further purification.